Cas no 2248220-08-6 ((2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid)

• Product Name: (2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid
• CAS No: 2248220-08-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6264989
• PubChem ID: 137937865
• Update Time: 2025-05-28

(2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid
• EN300-6505651
• (2R)-2-{5-oxaspiro[3.4]octan-6-yl}propanoic acid
• 2248220-08-6

• Inchi： 1S/C10H16O3/c1-7(9(11)12)8-3-6-10(13-8)4-2-5-10/h7-8H,2-6H2,1H3,(H,11,12)/t7-,8?/m1/s1
• InChI Key： HGDXJFFELGMDIK-GVHYBUMESA-N
• SMILES： O1C([C@H](C(=O)O)C)CCC21CCC2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on (2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid

Comprehensive Overview of (2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid (CAS No. 2248220-08-6)

(2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid (CAS No. 2248220-08-6) is a chiral organic compound featuring a unique spirocyclic structure combined with a propanoic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its stereospecificity and molecular rigidity make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The 5-Oxaspiro[3.4]octane core in this compound is a rare scaffold in medicinal chemistry, offering opportunities for structure-activity relationship (SAR) studies. Researchers are increasingly exploring its applications in central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier (BBB). Recent studies have also highlighted its potential in sustainable chemistry, aligning with the global push for green synthesis methodologies.

From a synthetic perspective, (2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid poses intriguing challenges due to its stereocenter and spiro junction. Advances in asymmetric catalysis and flow chemistry have enabled more efficient routes to this compound, addressing the growing demand for chiral intermediates in the pharmaceutical industry. Its logP and solubility profiles further make it a versatile candidate for formulation optimization.

In the context of AI-driven drug discovery, this compound has been flagged in virtual screening libraries for its privileged structure characteristics. Computational models predict its compatibility with GPCR targets, a hot topic in precision medicine. Additionally, its metabolic stability data, often searched in ADME/Tox queries, suggests low cytochrome P450 inhibition risks—a critical factor in lead optimization.

Environmental considerations are also paramount. The compound’s biodegradability and ecotoxicology profiles are under evaluation to meet REACH compliance standards. This aligns with the circular economy trends dominating chemical industry discussions. Furthermore, its potential in crop protection formulations is being explored, tapping into the booming agritech sector.

Analytical characterization of CAS No. 2248220-08-6 typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on its enantiomeric purity. The compound’s thermal stability and polymorphism behavior are additional focal points for quality control protocols. These aspects are frequently queried in patent literature and regulatory submissions.

Market-wise, the demand for (2R)-2-(5-Oxaspiro[3.4]octan-6-yl)propanoic acid is projected to rise, driven by its utility in next-generation therapeutics. Suppliers are increasingly listing it in custom synthesis catalogs, catering to contract research organizations (CROs). Its intellectual property landscape remains dynamic, with several PCT applications citing derivatives of this scaffold.

In conclusion, CAS No. 2248220-08-6 represents a compelling case study in modern chemical innovation. Its intersection with drug development, green chemistry, and computational design underscores its multidisciplinary relevance. As research progresses, this compound may well emerge as a cornerstone in targeted therapies and sustainable manufacturing paradigms.